Cas no 138716-36-6 (Isoxazole, 5-(2-fluorophenyl)- (9CI))

• Product Name: Isoxazole, 5-(2-fluorophenyl)- (9CI)
• CAS No: 138716-36-6
• MF: C₉H₆FNO
• MW: 163.148445606232
• CID: 902366
• Update Time: 2026-04-29

Isoxazole, 5-(2-fluorophenyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Isoxazole, 5-(2-fluorophenyl)- (9CI)
• 5-(2-fluorophenyl)isoxazole

• Inchi： InChI=1S/C9H6FNO/c10-8-4-2-1-3-7(8)9-5-6-11-12-9/h1-6H
• InChI Key： MPGCKXHQIAUHAX-UHFFFAOYSA-N
• SMILES： C1=CC=C(C(=C1)C2=CC=NO2)F

Computed Properties

• Exact Mass: 163.04338
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1

Experimental Properties

• PSA: 26.03